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Compound of Interest

Compound Name: Citro-soda
CAS No.: 76095-53-9
Cat. No.: B1218608
Get Quote
. J

For laboratory professionals, including researchers, scientists, and drug development experts,
the proper handling of all chemical substances is paramount to ensure personal safety and
maintain the integrity of experimental work. While Citro-Soda is a commercially available
effervescent product, its constituent ingredients—sodium bicarbonate, citric acid, tartaric acid,
and sodium citrate—necessitate adherence to standard laboratory safety protocols. This guide
provides essential, immediate safety and logistical information, including operational and
disposal plans, offering procedural, step-by-step guidance.

Personal Protective Equipment (PPE)

When handling Citro-Soda granules or its constituent components in a laboratory setting,
appropriate personal protective equipment should be worn to prevent exposure. The primary
hazards are eye, skin, and respiratory irritation from the powder.

Table 1: Recommended Personal Protective Equipment (PPE) for Handling Citro-Soda
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Body Part

Protection

Specification

Eyes/Face

Safety Glasses & Face Shield

Safety glasses with side
shields are mandatory. A face
shield should be worn when

there is a risk of splashing.[1]

[2](3]

Hands

Chemical Resistant Gloves

Nitrile or chloroprene gloves
are recommended.[2] Always
inspect gloves for integrity

before use.

Respiratory

Dust Mask or Respirator

A NIOSH-approved dust mask
or respirator should be worn to
prevent inhalation of dust,
especially in poorly ventilated
areas or when handling large
quantities.[1][3][4]

Body

Protective Clothing

A lab coat or other protective
clothing should be worn to

prevent skin contact.[1][3]

Health Hazards

Understanding the potential health hazards associated with the primary components of Citro-

Soda is crucial for safe handling.

Table 2: Summary of Health Hazards for Citro-Soda Ingredients
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Ingredient

Oral Toxicity

SKin Irritation

Eye Irritation

Inhalation
Hazard

Sodium

Harmful if large

amounts are

Can cause mild

irritation with

Can cause mild

to moderate

Dust can irritate

the respiratory

Bicarbonate ) prolonged S
ingested.[3] irritation.[3] tract.[3]
contact.[3]
May cause ] Causes serious May cause
o ) ) ) Causes skin S )
Citric Acid gastrointestinal o eye irritation.[6] respiratory
S irritation.[5] o
tract irritation.[5] [718] irritation.[5]
Ingestion of large o
] Can cause Dust can irritate
] ) amounts can Can cause skin ) ]
Tartaric Acid ) ) o serious eye the respiratory
cause digestive irritation.[1]
damage.[1] tract.[1]

tract irritation.[1]

Experimental Protocols: Handling and Preparation
of Solutions

Adherence to the following procedural steps will ensure the safe handling of Citro-Soda and

the preparation of its solutions in a laboratory environment.

1. Preparation of Work Area:

e Ensure the work area, preferably a chemical fume hood, is clean and uncluttered.[2]

 Line the work surface with absorbent, disposable bench paper.[2]

o Ensure an eyewash station and safety shower are readily accessible.[9]

2. Weighing the Substance:

e Don all required PPE as outlined in Table 1.

o Carefully weigh the desired amount of Citro-Soda granules using an analytical balance.

e Minimize the generation of dust during transfer.[1]
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. Dissolution:

Add the weighed granules to a suitable container (e.g., beaker, volumetric flask).

Slowly add the desired solvent (typically deionized water) to the container. Be aware that
effervescence will occur as carbon dioxide is released.[10]

Do not seal the container during effervescence to avoid pressure buildup.

Once the effervescence has ceased, the solution can be further diluted or used as required.

Disposal Plan

Proper disposal of unused Citro-Soda and any contaminated materials is essential to prevent

e

nvironmental contamination and adhere to regulations.

. Waste Segregation:

Unused or waste Citro-Soda granules should be collected in a designated, labeled waste
container.

Contaminated materials such as gloves, absorbent paper, and weighing boats should be
disposed of as solid chemical waste.[2]

. Aqueous Waste:

For solutions of Citro-Soda, neutralization may be required before disposal down the
sanitary sewer, depending on local regulations.

The pH of the solution should be adjusted to a neutral range (typically between 6 and 9) by
adding a suitable acid or base.

Always check with your institution's Environmental Health and Safety (EHS) office for
specific disposal guidelines.[11]

. Solid Waste:

Contaminated solid waste should be placed in a designated hazardous waste container.
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e Ensure the container is properly sealed and labeled with the contents.
» Arrange for pickup and disposal by the institution's EHS department.[11]

Experimental Workflow and Safety Procedures

The following diagram illustrates the logical flow of handling Citro-Soda in a laboratory setting,
from preparation to disposal, emphasizing the integration of safety measures at each step.

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.benchchem.com/product/b1218608/docs?utm_src=pdf-body#essential-safety-and-logistical-information-for-handling-citro-soda
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1218608?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Workflow for Handling Citro-Soda

Preparation

Prepare Work Area
(Fume Hood, Bench Paper)

Don Appropriate PPE
(Gloves, Goggles, Lab Coat, Mask)

Proceed to Handling

Handling & Sqlution Preparation

Weigh Citro-Soda
(Minimize Dust)

Dissolve in Solvent

(Allow for Effervescence)

Use Solution in Experiment

Experiment Complete

Disg)sal

Segregate Waste
(Solid vs. Aqueous)

Neutralize Aqueous Waste
(Check pH)

Dispose According to
Institutional Guidelines

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Citro-Soda.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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